Cas no 39103-98-5 (1-(3-chloro-4-methoxyphenyl)Piperidine)

• Product Name: 1-(3-chloro-4-methoxyphenyl)Piperidine
• CAS No: 39103-98-5
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 2111278
• Update Time: 2023-11-19

1-(3-chloro-4-methoxyphenyl)Piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methoxyphenyl)Piperidine
• CID 82538184
• Piperidine, 1-(3-chloro-4-methoxyphenyl)-

• Inchi： 1S/C12H16ClNO/c1-15-12-6-5-10(9-11(12)13)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8H2,1H3
• InChI Key： OEQSGJBQALLUFB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1CCCCC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 3.7
• Topological Polar Surface Area: 12.5

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 355.9±32.0 °C(Predicted)
• pka: 4.47±0.40(Predicted)